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Compound of Interest

Compound Name: Aurintricarboxylic Acid

Cat. No.: B15623186

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Aurintricarboxylic Acid, including detailed operational and disposal
plans to support your critical work.

Aurintricarboxylic acid is a chemical compound that requires careful handling due to its
potential to cause irritation to the eyes, skin, and respiratory tract.[1][2][3] Adherence to proper
safety protocols is crucial to minimize risk and ensure the well-being of all laboratory personnel.

Recommended Personal Protective Equipment
(PPE)

When working with Aurintricarboxylic Acid, a comprehensive PPE strategy is the first line of
defense. The following table summarizes the recommended equipment to be used.
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PPE Category

Recommended Equipment

Specifications and
Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection

Appropriate protective gloves.

The specific type of glove
should be selected based on
the potential for exposure and
the specific laboratory task.
Consult the glove
manufacturer's compatibility

data.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88 standards should be in
place.[1] The type of respirator
(e.g., dust mask, air-purifying
respirator with appropriate
cartridges) should be chosen
based on the potential for
airborne dust or aerosol

generation.

Skin and Body Protection

Protective clothing, such as a

lab coat or apron.

Wear appropriate protective
clothing to prevent skin

exposure.[1][4]

Operational Plan for Handling Aurintricarboxylic

Acid

A systematic approach to handling Aurintricarboxylic Acid will minimize exposure and ensure

a safe workflow.
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1. Preparation and Engineering Controls:

o Work in a well-ventilated area.[1][5][6] Facilities should be equipped with an eyewash station
and a safety shower.[1]

e Ensure all necessary PPE is readily available and in good condition.

o Review the Safety Data Sheet (SDS) for Aurintricarboxylic Acid before beginning any
work.[1][2][3][41[51[6]1[7]

2. Handling the Compound:

e Avoid generating dust.[1][6] Minimize dust generation and accumulation.[1][6]
e Wash hands thoroughly after handling the material.[1][5]

e Avoid contact with eyes, skin, and clothing.[1][6]

o Keep the container tightly closed when not in use.[1][6]

3. Storage:

» Store in a tightly closed container.[1][6]

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizers.[1][6]

4. Disposal:

» Dispose of waste in accordance with all applicable local, regional, and national laws and
regulations.[5]

o Small amounts of the material may be suitable for sanitary sewer or trash disposal, but it is
critical to check with local regulations first.[5]

Emergency Response Plan

In the event of an exposure or spill, immediate and appropriate action is critical.
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Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1]

e Seek medical attention.[1]
Skin Contact:

o Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing
and shoes.[1]

e Wash clothing before reuse.[1]

e Seek medical aid.[1]

Inhalation:

e Remove the individual from exposure to fresh air immediately.[1]

« If the person is not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1]
o Seek medical attention.[1]

Ingestion:

Do NOT induce vomiting.[1]

If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of
milk or water.[1]

Never give anything by mouth to an unconscious person.[1]

Seek medical attention.[1]
Accidental Release:

o Use proper personal protective equipment as indicated in the PPE section.[1]
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e Vacuum or sweep up the material and place it into a suitable disposal container.[1][6]
» Clean up spills immediately, observing all safety precautions.[1][6]

e Avoid generating dusty conditions and ensure adequate ventilation.[1][6]

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling Aurintricarboxylic Acid in
a laboratory setting.
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Caption: Workflow for the safe handling of Aurintricarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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